2-Hydroxytetrahydrofuran

Description

2-Hydroxytetrahydrofuran, also known as tetrahydrofuran-2-ol or oxolan-2-ol, is an organic compound with the molecular formula C4H8O2 . It features a tetrahydrofuran ring with a hydroxyl group attached to the second carbon atom. The compound is a colorless liquid and is canonicalized . It is used as an intermediate in the synthesis of various pharmaceuticals and other organic compounds because of its reactivity .

The uniqueness of 2-Hydroxytetrahydrofuran lies in the specific positioning of the hydroxyl group on the tetrahydrofuran ring, influencing its chemical reactivity and applications. Research indicates that it exhibits biological activity, particularly in environmental contexts, preventing the formation of nitrates and nitrites from nitrogen-containing organic compounds, which makes it useful in wastewater treatment applications. Its ability to form hydrogen bonds may contribute to its interactions with biological molecules, though further studies are required to fully elucidate its biological effects.

Similar compounds include tetrahydrofuran, which lacks the hydroxyl group; 4-hydroxybutanal, an aldehyde form; γ-hydroxybutyric acid, known for its biological activity; and 2-methyltetrahydrofuran, a methyl-substituted variant affecting reactivity. Another similar compound is 3-Hydroxytetrahydrofuran, a colorless liquid useful as a pharmaceutical intermediate .

• CAS No.: 5371-52-8
• Product Name: 2-Hydroxytetrahydrofuran
• Molecular Formula: C4H8O2
• Molecular Weight: 88.11 g/mol
• IUPAC Name: oxolan-2-ol
• Standard InChI: InChI=1S/C4H8O2/c5-4-2-1-3-6-4/h4-5H,1-3H2
• Standard InChIKey: JNODDICFTDYODH-UHFFFAOYSA-N
• SMILES: C1CC(OC1)O
• Canonical SMILES: C1CC(OC1)O
• Synonyms: Tetrahydro-2-hydroxyfuran; α-Hydroxytetrahydrofuran; Tetrahydro-2-furanol
• PubChem Compound: 93002
• Last Modified: Sep 14 2023